![molecular formula C16H22ClN3O2 B1396819 2-chloro-7-cyclopentyl-6-diethoxymethyl-7H-pyrrolo[2,3-d]pyrimidine CAS No. 1211442-89-5](/img/structure/B1396819.png)
2-chloro-7-cyclopentyl-6-diethoxymethyl-7H-pyrrolo[2,3-d]pyrimidine
Cat. No. B1396819
M. Wt: 323.82 g/mol
InChI Key: YWICPKUTHUYIHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:25]([O:26][CH2:27][CH3:28])(=[O:29])[CH3:30].[CH3:31][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH3:37].[Cl:1][c:2]1[n:3][cH:4][c:5]2[c:6]([n:7]1)[n:8]([CH:18]1[CH2:19][CH2:20][CH2:21][CH2:22]1)[c:9]([CH:11]([O:12][CH2:16][CH3:17])[O:13][CH2:14][CH3:15])[cH:10]2.[ClH:23].[O:38]1[CH2:39][CH2:40][O:41][CH2:42][CH2:43]1.[OH2:24]>>[Cl:1][c:2]1[n:3][cH:4][c:5]2[c:6]([n:7]1)[n:8]([CH:18]1[CH2:19][CH2:20][CH2:21][CH2:22]1)[c:9]([CH:11]=[O:12])[cH:10]2
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Inputs
Step One
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Name
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCOC(C)=O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCOC(OCC)c1cc2cnc(Cl)nc2n1C1CCCC1
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Cl
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
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C1COCCO1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O=Cc1cc2cnc(Cl)nc2n1C1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
